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Solubility and Storage Data

Property Value / Condition Notes / Context

Molecular Weight 373.44 g/mol [1] [2]

Formula C₁₈H₃₁NO₇ [1] [3] [4]

CAS No. 2141981-86-2 [1] [3] [2]

Appearance Colorless to light yellow
viscous liquid [1] [2]

Solubility in
DMSO

250 mg/mL (669.45 mM) [1] Hygroscopic DMSO impacts solubility; use
newly opened containers [1].

Other Soluble
Solvents

DCM, DMF [2]

Predicted Density ~1.15 g/cm³ [3] [2]

Storage (Pure
Form)

-20°C for 3 years; 4°C for 2

years [1]

Storage (In
Solvent)

-80°C for 6 months; -20°C for

1 month [1]
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Stability and Experimental Protocols

The stability of click chemistry handles like TCO is crucial for experimental success, especially when they

are exposed to various conditions before the desired conjugation reaction [5].

Stability Factor Assessment / Protocol

General Handle
Stability

A comparative study ranked TCO as having medium to low stability compared to
other click handles. It is less stable than norbornene or terminal alkynes but

more stable than certain tetrazines [5].

Long-Term Stability Handles with high reactivity, such as TCO and certain tetrazines, can show

substantial instability over a 4-week period. It is recommended to prepare these
reagents immediately before use [5].

Stability in Protein
Environment

The stability of click handles when conjugated to a model protein has been
evaluated and generally correlates with their stability as small molecules [5].

Recommended Protocol: Conjugation to Amine-Containing
Molecules

This is a common application for TCO-PEG3-acid, leveraging its terminal carboxylic acid group [1] [4] [2].

Reaction Principle: The terminal carboxylic acid of TCO-PEG3-acid reacts with primary amine
groups in the presence of activators to form a stable amide bond [1] [4] [2].

Activation: Common activators include EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or
HATU [4] [2].

Workflow: The following diagram outlines the core experimental workflow for using TCO-PEG3-acid.
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React with Tetrazine-containing Molecule

Click to download full resolution via product page

Experimental workflow for TCO-PEG3-acid conjugation and click chemistry.

Key Considerations for Researchers

Stability-Reactivity Balance: The TCO group is designed for fast inverse-electron demand Diels-
Alder (iEDDA) reactions with tetrazines, which is one of the fastest bioorthogonal reactions available

[5] [2]. However, this high reactivity often correlates with decreased stability. You must balance the
need for fast kinetics against the compound's stability under your specific experimental conditions [5].

Handling and Storage: Always adhere to the recommended storage conditions. For short-term use
in solvent, storing the solution at -20°C for a month is acceptable, but for long-term storage (up to 6

months), -80°C is necessary to maintain stability [1].
Solvent Preparation: When preparing stock solutions in DMSO, be aware that the hygroscopic

nature of DMSO can affect the concentration and stability of your solution. Always use freshly opened
DMSO for the most reliable results [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s8397988?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tco-peg3-acid.html?srsltid=AfmBOopc9MaSk6DTiRXyiBbt5WPayzbELHOe-337akQpQESi8RcSB3Lf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB34849684_EN.htm
https://www.targetmol.com/compound/tco-peg3-acid
https://www.cd-bioparticles.net/p/5418/tco-peg3-acid?srsltid=AfmBOopigQEauMg9BxcjPReD4M3iCYseyUlTPEBm1YXWfjO4FqiAYlph
https://pmc.ncbi.nlm.nih.gov/articles/PMC12100641/
https://www.smolecule.com/products/b8397988#tco-peg3-acid-solubility-and-stability
https://www.smolecule.com/products/b8397988#tco-peg3-acid-solubility-and-stability
https://www.smolecule.com/products/b8397988#tco-peg3-acid-solubility-and-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8397988?utm_src=pdf-bulk
https://www.smolecule.com/products/s8397988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s8397988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

